6-(Trifluoromethyl)imidazo[2,1-b]thiazole

• IUPAC Name: 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C6H3F3N2S/c7-6(8,9)4-3-11-1-2-12-5(11)10-4/h1-3H
• InChI Key: GUVJALXXDXFZPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=CN21)C(F)(F)F
• Molecular Formula: C6H3F3N2S
• DSSTOX Substance ID: DTXSID30454633
• Molecular Weight: 192.16 g/mol
• CAS RN: 109113-98-6

Description

6-(Trifluoromethyl)imidazo[2,1-b]thiazole is a chemical compound with the molecular formula C6H3F3N2S. It has a molecular weight of 192.16. The IUPAC name for this compound is 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H3F3N2S/c7-6(8,9)4-3-11-1-2-12-5(11)10-4/h1-3H. This code provides a unique representation of the compound’s molecular structure.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the retrieved sources, compounds with similar structures have been studied for their reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not extensively detailed in the retrieved sources. The compound’s molecular weight is 192.16.

Scientific Research Applications

Chemical Synthesis and Functionalization

6-(Trifluoromethyl)imidazo[2,1-b]thiazole and its derivatives are prominent in chemical synthesis, particularly in regioselective oxidative trifluoromethylation. This process involves the functionalization of sp(2) C-H bonds, enabling the synthesis of a library of compounds with broad functionalities. The method is versatile and can be applied to various imidazo heterocycles, showcasing its utility in creating pharmacologically relevant structures (Monir et al., 2015).

Biological and Pharmacological Activities

Imidazo[2,1-b]thiazole derivatives are noted for their broad spectrum of biological activities, serving as a core unit in therapeutic agents like Levamisole. These compounds have been extensively researched for their antimicrobial, antifungal, and antitubercular properties, with certain derivatives exhibiting potent activities in these areas (Güzeldemirci & Küçükbasmacı, 2010). The antimicrobial activities, in particular, are assessed using robust techniques such as the microbroth dilution technique, providing a solid foundation for evaluating these compounds' therapeutic potential.

Sensing Applications

The derivatives of this compound have been explored as sensors for ions in various solutions. A notable example includes a sensor based on imidazo[2,1-b]thiazole that demonstrates a “turn on” response to Al3+ ions, with further functionalities allowing the recognition of F− and PPi through fluorescence intensity variations. The sensitivity and specificity of such sensors make them promising tools for environmental monitoring and diagnostics (Consty et al., 2020).

Anticancer Research

Compounds derived from this compound have been evaluated for their anticancer activities. For example, derivatives such as N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide have shown cytotoxicity against human cancer cell lines, highlighting the potential of these compounds in developing new anticancer therapies. The structure-activity relationships and the mechanisms of action are areas of active investigation, providing insights into designing more effective and targeted therapies (Ding et al., 2012).

Synthesis routes and methods

Procedure details

3-Bromo-1,1,1-trifluoroacetone (11.0 mmol) is added to a solution of 2-aminothiazole (10.0 mmol) in acetone (20 mL) and the mixture is stirred at reflux for 20 h. The obtained precipitate is filtered off, treated with hydrobromic acid (2.0 M, 40 mL), stirred at reflux for 1 h and cooled to RT. The mixture is made basic by addition of ammonium hydroxide solution (15%) and the resulting free base is crystallized from EtOH to give the desired product. LC-MS: tR=0.78 min; [M+H]+=192.95.